Cas no 938517-17-0 (3-Amino-N-(3-fluorophenyl)propanamide)

• Product name: 3-Amino-N-(3-fluorophenyl)propanamide
• CAS No: 938517-17-0
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 1087248
• PubChem ID: 16767378

3-Amino-N-(3-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(3-fluorophenyl)propanamide
• N~1~-(3-fluorophenyl)-beta-alaninamide(SALTDATA: HCl)
• 938517-17-0
• N~1~-(3-fluorophenyl)-beta-alaninamide
• AKOS000104327
• N-(3-fluorophenyl)-beta-alaninamide
• STK661643

• MDL： MFCD09261469
• Inchi： InChI=1S/C9H11FN2O/c10-7-2-1-3-8(6-7)12-9(13)4-5-11/h1-3,6H,4-5,11H2,(H,12,13)
• InChI Key： UYFNMFRFAYNSDO-UHFFFAOYSA-N
• SMILES： NCCC(NC1=CC=CC(F)=C1)=O

Computed Properties

• Exact Mass: 182.08554114g/mol
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų
• XLogP3: 1.2

Additional information on 3-Amino-N-(3-fluorophenyl)propanamide

Introduction to 3-Amino-N-(3-fluorophenyl)propanamide (CAS No. 938517-17-0)

3-Amino-N-(3-fluorophenyl)propanamide, with the CAS number 938517-17-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a fluorinated phenyl ring, and an amide functional group. These structural elements contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of 3-Amino-N-(3-fluorophenyl)propanamide consists of a propyl chain with an amino group at one end and an amide group attached to a 3-fluorophenyl ring at the other end. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. This compound is often synthesized through multi-step processes involving the coupling of a fluorinated aromatic compound with an appropriate amine and carboxylic acid derivative.

In recent years, 3-Amino-N-(3-fluorophenyl)propanamide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Research has shown that this compound can interact with various receptors and transporters, including serotonin (5-HT), dopamine (DA), and norepinephrine (NE) receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of 3-Amino-N-(3-fluorophenyl)propanamide. The researchers found that this compound exhibited potent binding affinity for serotonin 5-HT_2A receptors, suggesting its potential as an atypical antipsychotic agent. Additionally, it demonstrated moderate activity at dopamine D₂ receptors, further supporting its therapeutic potential in psychiatric disorders.

Beyond its role in CNS disorders, 3-Amino-N-(3-fluorophenyl)propanamide has also shown promise in other therapeutic areas. For instance, a study published in the Bioorganic & Medicinal Chemistry Letters in 2020 explored its anti-inflammatory properties. The results indicated that this compound could effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis.

The safety profile of 3-Amino-N-(3-fluorophenyl)propanamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 3-Amino-N-(3-fluorophenyl)propanamide (CAS No. 938517-17-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation and development. Ongoing research continues to explore its mechanisms of action and therapeutic potential, paving the way for new treatments in various medical conditions.